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Abstract
Centpropazine is an experimental antidepressant drug developed in India. While it showed

promise in clinical trials, reaching Phase 3, it was never brought to market. This technical guide

provides a comprehensive overview of the available scientific information on centpropazine,

focusing on its chemical structure, physicochemical properties, and known pharmacological

characteristics. Due to the discontinuation of its development, publicly available information,

particularly regarding its detailed synthesis and specific mechanism of action, is limited. This

document consolidates the existing data to serve as a valuable resource for researchers in the

fields of medicinal chemistry and neuropharmacology.

Chemical Structure and Identification
Centpropazine is a phenylpiperazine derivative with the systematic IUPAC name 1-[4-[2-

hydroxy-3-(4-phenylpiperazin-1-yl)propoxy]phenyl]propan-1-one[1]. Its chemical structure is

characterized by a propiophenone moiety linked via a hydroxypropoxy bridge to a 4-

phenylpiperazine group.

Table 1: Chemical Identifiers for Centpropazine
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Identifier Value

IUPAC Name
1-[4-[2-hydroxy-3-(4-phenylpiperazin-1-

yl)propoxy]phenyl]propan-1-one[1]

SMILES String
CCC(=O)C1=CC=C(C=C1)OCC(CN2CCN(CC2)

C3=CC=CC=C3)O[1]

InChI Key ZQPXSRTZFYHSFB-UHFFFAOYSA-N[1]

CAS Number 34675-77-9, 91315-34-3[1]

Molecular Formula C22H28N2O3

Physicochemical Properties
The physicochemical properties of a drug molecule are critical determinants of its

pharmacokinetic and pharmacodynamic behavior. The available data for centpropazine is

summarized below.

Table 2: Physicochemical Properties of Centpropazine

Property Value Source

Molecular Weight 368.47 g/mol

Boiling Point 560.7 °C at 760 mmHg

Density 1.147 g/cm³

Flash Point 292.9 °C

LogP 2.84410

Refractive Index 1.576

Synthesis and Characterization
Synthesis
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A detailed, publicly available, step-by-step synthesis protocol for centpropazine has not been

identified in the current scientific literature. However, based on its chemical structure, a

plausible synthetic route can be conceptualized.

Starting Materials

Intermediate

Final Product

4-Hydroxypropiophenone

1-(4-(Oxiran-2-ylmethoxy)phenyl)propan-1-one

Base, Solvent

Epichlorohydrin  

1-Phenylpiperazine

Centpropazine

 

Solvent

Click to download full resolution via product page

Caption: Plausible synthetic pathway for centpropazine.

The proposed synthesis would likely involve the reaction of 4-hydroxypropiophenone with

epichlorohydrin in the presence of a base to form the epoxide intermediate, 1-(4-(oxiran-2-

ylmethoxy)phenyl)propan-1-one. Subsequent ring-opening of the epoxide with 1-

phenylpiperazine would yield centpropazine. This is a common strategy for the synthesis of

similar aryloxypropanolamine compounds.

Analytical Characterization
Specific NMR, IR, or mass spectrometry data for the analytical characterization of

centpropazine are not readily available in the public domain. Characterization of the final

compound and intermediates would typically involve these standard analytical techniques to

confirm the chemical structure and purity.

Experimental Protocols
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High-Performance Liquid Chromatography (HPLC) for
Serum Analysis
A validated HPLC method for the quantification of centpropazine in serum has been reported.

This method is crucial for pharmacokinetic studies.

Table 3: HPLC Method Parameters for Centpropazine Analysis

Parameter Description

Stationary Phase C18 column

Mobile Phase Acetonitrile and phosphate buffer

Detection UV detector

This method was developed for the analysis of centpropazine in human, monkey, and rat

serum, indicating its utility in both preclinical and clinical research.
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HPLC Analysis Workflow

Serum Sample Collection

Sample Preparation (e.g., Protein Precipitation/Extraction)

Injection into HPLC System

Separation on C18 Column

UV Detection

Quantification
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Caption: Experimental workflow for HPLC analysis of centpropazine in serum.

Pharmacology and Mechanism of Action
Centpropazine was developed as an antidepressant. Clinical studies have shown its efficacy

in patients with endogenous depression.

Pharmacological Profile
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Preclinical studies in animals indicated that centpropazine has imipramine-like clinical effects.

It was shown to reverse reserpine-induced effects and potentiate amphetamine-induced

effects, which are classic screening tests for antidepressant activity.

A study on rat cerebral cortical slices demonstrated that centpropazine has an affinity for

noradrenergic receptors. Specifically, it inhibited the accumulation of inositol phosphate

stimulated by noradrenaline and moderately antagonized the specific binding of [3H]prazosin to

α1-adrenoceptors. It did not, however, affect the specific binding to β-adrenoceptors.

Mechanism of Action and Signaling Pathways
The precise mechanism of action of centpropazine is stated to be unknown. The observed

imipramine-like effects and its interaction with the noradrenergic system suggest that it may

modulate monoaminergic neurotransmission. However, without further dedicated studies, the

specific molecular targets and the downstream signaling pathways remain to be elucidated.
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Postulated Pharmacological Action of Centpropazine
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Caption: Postulated pharmacological action of centpropazine.

Clinical and Preclinical Data
Centpropazine underwent clinical evaluation in India. In a study involving healthy male

volunteers, single oral doses were well-tolerated. In a multiple-dose study, some subjects

experienced mild restlessness and insomnia at higher doses. An open trial in patients with

endogenous depression showed a significant reduction in the Hamilton Depression Rating

Scale (HDRS) score over a four-week period.
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Pharmacokinetic studies in rats revealed that centpropazine has a short elimination half-life

and low oral bioavailability, likely due to a significant first-pass effect. Despite this, it was found

to readily penetrate the brain.

Conclusion
Centpropazine is a structurally defined antidepressant candidate with demonstrated clinical

efficacy. While its development was halted before it reached the market, the available data on

its chemical properties and pharmacological profile provide a foundation for further research.

Key areas for future investigation would include the elucidation of its precise mechanism of

action, the identification of its molecular targets and signaling pathways, and the development

of an efficient and well-documented synthetic route. This information would be invaluable for

the design of new antidepressant agents with potentially improved pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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